3-Benzoylazetidine
Overview
Description
3-Benzoylazetidine is a useful research compound. Its molecular formula is C10H11NO and its molecular weight is 161.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Benzoylazetidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Benzoylazetidine including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Reactions of Azetidine Derivatives : Azetidin-3-one derivatives, including 1-benzoylazetidin-3-one, have been synthesized and studied for their chemical reactions. These compounds are potentially useful as intermediates in exploring new azetidine derivatives (Morimoto, Okutani, & Masuda, 1973).
Structural Analysis of N-benzoyl Derivatives : The structures of N-benzoyl derivatives of azetidine and other saturated heterocyclic amides have been investigated using 13C NMR spectroscopy, revealing insights into their chemical properties (Fong & Grant, 1981).
Radiolabeled Peptidomimetic Antagonists : 3-Benzoylazetidine derivatives have been used in the synthesis of radiolabeled peptidomimetic integrin antagonists, targeting integrin receptors and demonstrating potential for molecular imaging of tumors (Jang et al., 2007).
DNA Replication in Megaloblastic Anemia : Benzoylated compounds, including those related to 3-Benzoylazetidine, have been used in studies to understand DNA replication processes in conditions like megaloblastic anemia (Wickremasinghe & Hoffbrand, 1980).
Two-Step Synthesis of Azetidine Derivatives : A streamlined process for synthesizing 3-amino-1-benzhydrylazetidine has been developed, showing the versatility of 3-Benzoylazetidine in synthetic chemistry (Li, Witt, Brandt, & Whritenour, 2006).
Design and Evaluation of Chymase Inhibitors : 3-Benzylazetidine-2-one derivatives, closely related to 3-Benzoylazetidine, have been designed as chymase inhibitors, showing potential in pharmaceutical applications (Aoyama et al., 2001).
Calcium(II)-Catalyzed Friedel-Crafts Reaction : Research involving N-Cbz azetidinols, related to 3-Benzoylazetidine, shows their utility in the calcium(II)-catalyzed Friedel-Crafts reaction, useful in drug discovery (Denis et al., 2018).
properties
IUPAC Name |
azetidin-3-yl(phenyl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO/c12-10(9-6-11-7-9)8-4-2-1-3-5-8/h1-5,9,11H,6-7H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PQYNJIDNMNODOE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)C(=O)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Benzoylazetidine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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